molecular formula C12H14N2O3 B8440600 1-(8-Nitro-2,3,4,5-tetrahydro-benzo[b]azepin-1-yl)-ethanone CAS No. 873056-23-6

1-(8-Nitro-2,3,4,5-tetrahydro-benzo[b]azepin-1-yl)-ethanone

Cat. No.: B8440600
CAS No.: 873056-23-6
M. Wt: 234.25 g/mol
InChI Key: NFGBGFOMFWZALW-UHFFFAOYSA-N
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Description

1-(8-Nitro-2,3,4,5-tetrahydro-benzo[b]azepin-1-yl)-ethanone is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

873056-23-6

Molecular Formula

C12H14N2O3

Molecular Weight

234.25 g/mol

IUPAC Name

1-(8-nitro-2,3,4,5-tetrahydro-1-benzazepin-1-yl)ethanone

InChI

InChI=1S/C12H14N2O3/c1-9(15)13-7-3-2-4-10-5-6-11(14(16)17)8-12(10)13/h5-6,8H,2-4,7H2,1H3

InChI Key

NFGBGFOMFWZALW-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCCCC2=C1C=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acetyl chloride (1 g, 13 mmol) was added dropwise to a mixture of 8-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine (1.3 g, 6.8 mmol) and NaHCO3 (1 g, 12 mmol) in CH2Cl2 (50 mL). After stirring for 1 h, the mixture was filtered and the filtrate was concentrated. The residue was dissolved in CH2Cl2, washed with brine, dried over Na2SO4 and concentrated. The residue was purified by column chromatography to give 1-(8-nitro-2,3,4,5-tetrahydro-benzo[b]azepin-1-yl)-ethanone as a yellow solid (1.3 g, 80%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.3 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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